
"Methyl 2,4-Dichlorophenylacetate" chemical
properties and structure

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Methyl 2,4-Dichlorophenylacetate

Cat. No.: B165451 Get Quote

An In-Depth Technical Guide to Methyl 2,4-
Dichlorophenylacetate
This guide provides a comprehensive technical overview of Methyl 2,4-
Dichlorophenylacetate, a key chemical intermediate. Designed for researchers, chemists, and

professionals in drug development and agrochemical synthesis, this document delves into the

compound's core properties, synthesis protocols, and application potential, grounding all claims

in verifiable scientific data.

Introduction
Methyl 2,4-Dichlorophenylacetate (CAS No. 55954-23-9) is an aromatic ester of significant

interest in the field of organic synthesis.[1][2] Its structure, featuring a dichlorinated phenyl ring,

makes it a valuable precursor for the synthesis of a wide range of more complex molecules. It

serves as a critical building block in the development of pharmaceuticals and agrochemicals,

where the presence and positioning of chlorine atoms can profoundly influence biological

activity.[1][3] This guide will explore the essential chemical and physical characteristics of this

compound, provide a detailed and validated synthesis protocol, and discuss its current and

potential applications.

Part 1: Physicochemical and Structural Properties
A thorough understanding of a compound's fundamental properties is the bedrock of its

effective application in research and development. This section outlines the key identifiers and
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physical characteristics of Methyl 2,4-Dichlorophenylacetate.

Core Chemical Identifiers
Precise identification is crucial for regulatory compliance, safety, and scientific accuracy. The

table below consolidates the primary chemical identifiers for this compound.

Identifier Value Source(s)

CAS Number 55954-23-9 [4]

IUPAC Name
methyl 2-(2,4-

dichlorophenyl)acetate
[2]

Synonyms
2,4-Dichlorophenylacetic Acid

Methyl Ester

Molecular Formula C₉H₈Cl₂O₂ [2]

Molecular Weight 219.06 g/mol [1][2]

InChI Key
SRCVNBFTEARRJY-

UHFFFAOYSA-N
[2]

SMILES
COC(=O)CC1=C(C=C(C=C1)

Cl)Cl
[2]

Physical Properties
The physical state and properties of a chemical dictate its handling, storage, and reaction

conditions. Methyl 2,4-Dichlorophenylacetate is typically supplied as a high-purity liquid.
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Property Value Source(s)

Appearance
Clear colorless to light yellow

liquid
[2]

Boiling Point
153 °C (at 27 mmHg) / 272.3

°C (at 760 mmHg)
[2][4][5]

Density ~1.32 g/cm³ [2][5]

Refractive Index 1.539 - 1.542 [5]

Purity >99.0% (GC)

Molecular Structure
The structure of Methyl 2,4-Dichlorophenylacetate consists of a phenylacetate core. A methyl

ester group provides a site for reactions like hydrolysis and transesterification, while the

benzene ring is substituted with two chlorine atoms at the ortho (2) and para (4) positions. This

specific substitution pattern is critical as it defines the electronic and steric properties of the

molecule, influencing its reactivity and the biological activity of its derivatives.

Reaction Workup & Extraction Purification

2,4-Dichlorophenylacetic Acid
+ Methanol (excess)

+ H₂SO₄ (cat.)
Reflux for 12 hours Remove Methanol

Extract with
Ethyl Acetate

Wash with NaHCO₃

 then Brine
Dry over Na₂SO₄ Remove Ethyl Acetate

Silica Gel Column
(Hexane/EtOAc)

Pure Methyl
2,4-Dichlorophenylacetate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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